![molecular formula C21H16N2O2S B6423932 methyl 3-amino-4,6-diphenylthieno[2,3-b]pyridine-2-carboxylate CAS No. 78564-38-2](/img/structure/B6423932.png)
methyl 3-amino-4,6-diphenylthieno[2,3-b]pyridine-2-carboxylate
Overview
Description
Methyl 3-amino-4,6-diphenylthieno[2,3-b]pyridine-2-carboxylate (MDPC) is a synthetic compound that has been studied for its potential applications in scientific research. It is a member of the thienopyridine class of compounds and has been explored for its ability to act as a ligand in a variety of biochemical and physiological processes.
Scientific Research Applications
Anticancer Applications
Compounds with a pyridine scaffold, like our compound of interest, have been found to have significant anticancer properties . They have been detected in many relevant drug molecules, providing a great possibility for treatment . Pyridine-containing compounds have shown cytotoxic properties against tumor cells due to the impact of methyl substitution on the pyridine ring .
Antiviral Applications
Pyridine-containing compounds have also been found to have antiviral properties . This has led to an increased interest in synthesizing a variety of pyridine derivatives for medicinal applications .
Anticholinesterase Activities
Another application of pyridine-containing compounds is their anticholinesterase activities . These compounds can inhibit the activity of cholinesterase, an enzyme that plays a crucial role in nerve function.
Antimalarial Applications
Pyridine-containing compounds have been found to have antimalarial properties . This makes them a potential candidate for the development of new antimalarial drugs .
Antimicrobial Applications
These compounds have also shown antimicrobial properties . They can inhibit the growth of microorganisms, making them useful in the treatment of various infections .
Antidiabetic Applications
Pyridine-containing compounds have been found to have antidiabetic properties . They can potentially be used in the treatment of diabetes .
Herbicide Antidote
In a laboratory experiment, a moderate antidote effect was revealed with respect to the 2,4-D herbicide for one compound . This suggests that these compounds could potentially be used to mitigate the effects of certain herbicides .
Anti-inflammatory Applications
While not directly related to “methyl 3-amino-4,6-diphenylthieno[2,3-b]pyridine-2-carboxylate”, a structurally related molecule, “methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate”, has been synthesized based on the reported anti-inflammatory activity . This suggests that our compound of interest may also have potential anti-inflammatory applications .
Mechanism of Action
Target of Action
Similar compounds have been shown to have growth inhibitory effects on human tumor cell lines , suggesting potential targets within these cells.
Mode of Action
It’s worth noting that similar aminodi(hetero)arylamines have been observed to alter the cell cycle profile, causing a decrease in the percentage of cells in the g0/g1 phase and an increase in apoptosis levels .
Result of Action
Similar compounds have been observed to have growth inhibitory effects on human tumor cell lines , suggesting that the compound may have similar effects.
properties
IUPAC Name |
methyl 3-amino-4,6-diphenylthieno[2,3-b]pyridine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O2S/c1-25-21(24)19-18(22)17-15(13-8-4-2-5-9-13)12-16(23-20(17)26-19)14-10-6-3-7-11-14/h2-12H,22H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WGNJNNSPWUYDJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C2=C(S1)N=C(C=C2C3=CC=CC=C3)C4=CC=CC=C4)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-4,6-diphenylthieno[2,3-b]pyridine-2-carboxylate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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